Cas no 2228519-53-5 (3,3-difluoro-2-2-(pyrrolidin-1-yl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-2-(pyrrolidin-1-yl)phenylpropan-1-amine
• CAS No: 2228519-53-5
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 5902400
• PubChem ID: 165684787
• Update Time: 2025-05-20

3,3-difluoro-2-2-(pyrrolidin-1-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-2-(pyrrolidin-1-yl)phenylpropan-1-amine
• 3,3-difluoro-2-[2-(pyrrolidin-1-yl)phenyl]propan-1-amine
• 2228519-53-5
• EN300-1952241

• Inchi： 1S/C13H18F2N2/c14-13(15)11(9-16)10-5-1-2-6-12(10)17-7-3-4-8-17/h1-2,5-6,11,13H,3-4,7-9,16H2
• InChI Key： MUUABCNLXFCHOG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1N1CCCC1)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 3,3-difluoro-2-2-(pyrrolidin-1-yl)phenylpropan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-(2-(pyrrolidin-1-yl)phenyl)propan-1-amine (CAS No. 2228519-53-5)

The compound 3,3-difluoro-2-(2-(pyrrolidin-1-yl)phenyl)propan-1-amine (CAS No. 2228519-53-5) is a fluorinated organic molecule with a unique structural framework. Its chemical name highlights key features, including the presence of difluoro groups and a pyrrolidine ring, which contribute to its potential applications in pharmaceutical and agrochemical research. The amine functionality further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, fluorinated compounds like 3,3-difluoro-2-(2-(pyrrolidin-1-yl)phenyl)propan-1-amine have gained significant attention due to their role in drug discovery. Researchers are increasingly exploring fluorinated molecules for their ability to improve metabolic stability and bioavailability. This compound, with its pyrrolidin-1-yl moiety, may exhibit enhanced binding affinity to biological targets, a topic frequently searched in academic and industrial circles.

The synthesis of CAS No. 2228519-53-5 involves multi-step organic transformations, often starting from commercially available precursors. Key steps may include the introduction of the difluoro group via electrophilic fluorination or nucleophilic substitution reactions. The pyrrolidine ring is typically constructed through cyclization or reductive amination, methods widely discussed in synthetic chemistry forums and publications.

From an application perspective, 3,3-difluoro-2-(2-(pyrrolidin-1-yl)phenyl)propan-1-amine is of interest in medicinal chemistry for its potential as a building block in CNS-active compounds. The amine group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D.

Environmental and safety considerations are also critical when handling CAS No. 2228519-53-5. While not classified as hazardous, proper laboratory practices should be followed to ensure safe usage. The compound's stability under various conditions (e.g., pH, temperature) is a common query among researchers, reflecting the growing emphasis on sustainable chemistry practices.

In summary, 3,3-difluoro-2-(2-(pyrrolidin-1-yl)phenyl)propan-1-amine represents a promising scaffold in modern chemical research. Its structural features, combined with the versatility of fluorinated compounds, make it a subject of ongoing investigation. As the demand for novel bioactive molecules grows, compounds like CAS No. 2228519-53-5 will continue to play a pivotal role in advancing scientific discovery.